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Compound of Interest

Compound Name: dSPACER

Cat. No.: B145326

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical reagents is paramount. This guide provides essential safety protocols,
personal protective equipment (PPE) recommendations, and disposal procedures for
dSPACER CE Phosphoramidite, a key reagent in oligonucleotide synthesis. Adherence to
these guidelines is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Summary

Proper selection and use of PPE are the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling dSPACER CE
Phosphoramidite.[1]
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PPE Category

Specification

Respiratory Protection

Use a minimum of a type N95 (US) or type P1
(EN 143) dust mask for nuisance levels of dust.
[1] Respirators must be NIOSH (US) or CEN
(EV) approved.[1]

Eye and Face Protection

Wear safety glasses with side shields or
goggles conforming to NIOSH (US) or EN 166
(EV) standards.[1]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
compliant with EU Directive 89/686/EEC and the
EN 374 standard are required.[1] Inspect gloves

for integrity before each use.[1]

Skin and Body Protection

A standard laboratory coat is required. For
operations with a higher risk of splashing, a
chemical-resistant apron or coveralls should be

worn.[1]

Experimental Workflow: Handling and Disposal of

dSPACER

The following diagram outlines the standard operating procedure for the safe handling of

dSPACER from receipt to disposal, emphasizing key safety checkpoints.
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Caption: Workflow for safe handling and disposal of d<SPACER.
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Detailed Protocols

1. Pre-Operational Safety Protocol:

» Review the Safety Data Sheet (SDS): Before handling dSPACER, thoroughly read and
understand the SDS provided by the manufacturer.[1]

e Engineering Controls: All handling of ASPACER powder should be conducted in a certified
chemical fume hood to ensure adequate ventilation and to minimize inhalation exposure.[1]

e Donning PPE:

o

Put on a laboratory coat and ensure it is fully buttoned.

o

Don safety glasses with side shields or chemical splash goggles.[1]

o

Select and inspect chemical-resistant gloves (e.g., nitrile) for any signs of damage.[1]

[¢]

If weighing or transferring powder and there is a risk of aerosolization, wear an N95 or P1
respirator.[1]

2. Operational Protocol: Handling and Use
» Weighing and Aliquoting:
o Perform all weighing and aliquoting of dSPACER powder inside a chemical fume hood.
o Use a dedicated set of spatulas and weighing boats.
o Close the container tightly immediately after use.
 In Case of a Spill:
o Alert others in the vicinity.

o If the spill is small and you are trained to handle it, use an inert absorbent material to
contain the spill.
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o Place the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o For large spills, evacuate the area and follow your institution's emergency procedures.
3. Post-Operational and Disposal Protocol:
o Decontamination:

o Wipe down the work area in the fume hood with an appropriate solvent (e.g., 70%
ethanol), followed by water.

o Decontaminate all reusable equipment that came into contact with dSPACER.
» Doffing PPE:
o Remove gloves using the proper technique to avoid skin contact with the outer surface.[1]
o Dispose of gloves in the designated hazardous waste stream.[1]
o Remove your lab coat and safety glasses.
o Wash hands thoroughly with soap and water.[1]
e Waste Disposal:

o Solid Waste: All contaminated consumables (e.g., weighing boats, pipette tips, gloves)
must be disposed of in a clearly labeled hazardous waste container.

o Liquid Waste: Unused dSPACER solutions and solvent washes should be collected in a
designated, sealed, and labeled hazardous liquid waste container.

o All dSPACER waste must be disposed of through a licensed and certified hazardous
waste disposal company, in accordance with all federal, state, and local environmental
regulations.[1]

By strictly adhering to these safety protocols and procedures, researchers can confidently and
safely handle dSPACER CE Phosphoramidite, ensuring both personal safety and the integrity
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of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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